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2-(((2-Ethylhexyl)oxy)carbonyl)benzoic acid 2-(((2-Ethylhexyl)oxy)carbonyl)benzoic acid Monoethylhexyl phthalic acid, also known as mehp or mono-(2-ethylhexyl)phthalate, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Monoethylhexyl phthalic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Monoethylhexyl phthalic acid has been detected in multiple biofluids, such as urine and sweat. Within the cell, monoethylhexyl phthalic acid is primarily located in the membrane (predicted from logP). Monoethylhexyl phthalic acid can be biosynthesized from 2-ethylhexan-1-ol. Monoethylhexyl phthalic acid is a potentially toxic compound.
Mono(2-ethylhexyl)phthalate is a clear colorless to cloudy white viscous liquid. (NTP, 1992)
Mono(2-ethylhexyl) phthalate is the mono(2-ethylhexyl) ester of benzene-1,2-dicarboxylic acid. It derives from a 2-ethylhexan-1-ol. It is a conjugate acid of a mono(2-ethylhexyl) phthalate(1-).
Brand Name: Vulcanchem
CAS No.: 4376-20-9
VCID: VC0134476
InChI: InChI=1S/C16H22O4/c1-3-5-8-12(4-2)11-20-16(19)14-10-7-6-9-13(14)15(17)18/h6-7,9-10,12H,3-5,8,11H2,1-2H3,(H,17,18)
SMILES: CCCCC(CC)COC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula: C16H22O4
Molecular Weight: 278.34 g/mol

2-(((2-Ethylhexyl)oxy)carbonyl)benzoic acid

CAS No.: 4376-20-9

Reference Standards

VCID: VC0134476

Molecular Formula: C16H22O4

Molecular Weight: 278.34 g/mol

2-(((2-Ethylhexyl)oxy)carbonyl)benzoic acid - 4376-20-9

CAS No. 4376-20-9
Product Name 2-(((2-Ethylhexyl)oxy)carbonyl)benzoic acid
Molecular Formula C16H22O4
Molecular Weight 278.34 g/mol
IUPAC Name 2-(2-ethylhexoxycarbonyl)benzoic acid
Standard InChI InChI=1S/C16H22O4/c1-3-5-8-12(4-2)11-20-16(19)14-10-7-6-9-13(14)15(17)18/h6-7,9-10,12H,3-5,8,11H2,1-2H3,(H,17,18)
Standard InChIKey DJDSLBVSSOQSLW-UHFFFAOYSA-N
SMILES CCCCC(CC)COC(=O)C1=CC=CC=C1C(=O)O
Canonical SMILES CCCCC(CC)COC(=O)C1=CC=CC=C1C(=O)O
Boiling Point greater than 572 °F at 760 mm Hg (NTP, 1992)
Density 1.0688 at 73 °F (NTP, 1992)
Flash Point greater than 200 °F (NTP, 1992)
Physical Description Mono(2-ethylhexyl)phthalate is a clear colorless to cloudy white viscous liquid. (NTP, 1992)
Solid
Description Monoethylhexyl phthalic acid, also known as mehp or mono-(2-ethylhexyl)phthalate, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Monoethylhexyl phthalic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Monoethylhexyl phthalic acid has been detected in multiple biofluids, such as urine and sweat. Within the cell, monoethylhexyl phthalic acid is primarily located in the membrane (predicted from logP). Monoethylhexyl phthalic acid can be biosynthesized from 2-ethylhexan-1-ol. Monoethylhexyl phthalic acid is a potentially toxic compound.
Mono(2-ethylhexyl)phthalate is a clear colorless to cloudy white viscous liquid. (NTP, 1992)
Mono(2-ethylhexyl) phthalate is the mono(2-ethylhexyl) ester of benzene-1,2-dicarboxylic acid. It derives from a 2-ethylhexan-1-ol. It is a conjugate acid of a mono(2-ethylhexyl) phthalate(1-).
Related CAS 25425-73-4 (hydrochloride salt)
Solubility less than 1 mg/mL at 70° F (NTP, 1992)
Synonyms Mono(2-ethylhexyl) Phthalate; 2-Ethylhexyl Hydrogen Phthalate; Phthalic Acid Mono(2-ethylhexyl) Ester; 1,2-Benzenedicarboxylic Acid Mono(2-ethylhexyl) Ester; MEHP;
PubChem Compound 20393
Last Modified Nov 11 2021
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